Cardiotoxicity: PONPC vs. POVPC
PONPC demonstrates the highest cardiotoxic potency among five fragmented OxPC species tested in adult rat ventricular cardiomyocytes. At 5 µM, PONPC induced 55.54% cardiomyocyte death (P < 0.001 vs. control), exceeding POVPC at the same concentration (47.42%, P < 0.01). By contrast, KDdiA-PC, PAzPC, and PGPC required 10 µM to produce statistically significant cell death [1]. PONPC also depressed maximal mitochondrial respiration by 54% (P < 0.01) and spare respiratory capacity by 54.5% (P < 0.01), with extracellular acidification rate (ECAR) reduced by 53.88% (P < 0.001) vs. 28.9% for POVPC (P < 0.05) [1]. Critically, cell death was mediated through ferroptosis—not apoptosis—as evidenced by marked suppression of glutathione peroxidase 4 (GPx4) activity and the absence of caspase-3 activation or TUNEL staining [1].
| Evidence Dimension | Cardiomyocyte viability at 5 µM OxPC exposure |
|---|---|
| Target Compound Data | PONPC: 55.54% cell death (P < 0.001 vs. control) [1] |
| Comparator Or Baseline | POVPC: 47.42% (P < 0.01); KDdiA-PC, PAzPC, PGPC: not significant at 5 µM; significant only at 10 µM [1] |
| Quantified Difference | PONPC exceeds POVPC by ~8 percentage points at equimolar 5 µM; PONPC effective at half the concentration required for KDdiA-PC/PAzPC/PGPC |
| Conditions | Adult rat ventricular cardiomyocytes; 1-hour treatment; Live/Dead assay (calcein-AM/ethidium homodimer); n=4–6 independent experiments |
Why This Matters
For ischemia-reperfusion or ferroptosis studies, selecting PONPC over POVPC or PGPC ensures detection of cardiotoxic effects at lower, more pathophysiologically relevant concentrations, while the ferroptosis-specific mechanism (GPx4 suppression without apoptosis) makes PONPC a more targeted tool for studying this regulated necrosis pathway.
- [1] Stamenkovic A, O'Hara KA, Nelson DC, Maddaford TG, Edel AL, Maddaford G, Dibrov E, Aghanoori M, Kirshenbaum LA, Fernyhough P, Aliani M, Pierce GN, Ravandi A. Oxidized phosphatidylcholines trigger ferroptosis in cardiomyocytes during ischemia-reperfusion injury. Am J Physiol Heart Circ Physiol. 2021;320(3):H1170–H1184. doi:10.1152/ajpheart.00237.2020. View Source
